An In-depth Technical Guide to the Physicochemical Properties of 3-(1-Methyl-1H-imidazol-5-yl)propan-1-ol
An In-depth Technical Guide to the Physicochemical Properties of 3-(1-Methyl-1H-imidazol-5-yl)propan-1-ol
Introduction: Bridging the Data Gap for a Novel Imidazole Derivative
In the landscape of modern drug discovery, the imidazole scaffold remains a cornerstone for the development of novel therapeutics. Its presence in numerous endogenous molecules and approved drugs underscores its versatility and significance. The compound 3-(1-methyl-1H-imidazol-5-yl)propan-1-ol represents a molecule of interest within this chemical space. However, a thorough review of the public scientific literature reveals a notable absence of experimentally determined physicochemical data for this specific entity.[1]
This technical guide is designed to address this data gap for researchers, scientists, and drug development professionals. As a Senior Application Scientist, the objective is not merely to present data where none exists, but to provide a comprehensive framework for the characterization of this molecule. This guide will, therefore, focus on two key areas:
-
In Silico Prediction of Core Physicochemical Properties: Leveraging established computational models to provide a theoretical baseline for the key drug-like properties of 3-(1-methyl-1H-imidazol-5-yl)propan-1-ol.
-
Best-Practice Experimental Protocols for Physicochemical Characterization: Detailing robust, field-proven methodologies for the empirical determination of these properties, while explaining the scientific rationale behind the choice of each technique.
By combining predictive insights with actionable experimental guidance, this document aims to empower researchers to confidently assess the potential of 3-(1-methyl-1H-imidazol-5-yl)propan-1-ol and similar novel chemical entities in their drug discovery pipelines. The physicochemical properties of a drug candidate are critical determinants of its pharmacokinetic and pharmacodynamic behavior, influencing everything from absorption and distribution to metabolism and excretion (ADME).[2][3][4][5] A comprehensive understanding of these properties is therefore a prerequisite for successful drug development.
Predicted Physicochemical Profile
In the absence of experimental data, computational methods provide a valuable first look at the likely physicochemical characteristics of a molecule.[6] The following table summarizes the predicted properties of 3-(1-methyl-1H-imidazol-5-yl)propan-1-ol, which are crucial for assessing its "drug-likeness" often through the lens of frameworks like Lipinski's Rule of Five.[7][8][9][10][11]
| Property | Predicted Value | Method | Significance in Drug Development |
| Molecular Formula | C₇H₁₂N₂O | - | Foundational for all subsequent calculations and characterization.[1] |
| Molecular Weight | 140.18 g/mol | - | A key determinant of passive diffusion across biological membranes.[7][10] |
| XLogP3 | 0.0 | Computational | Indicates the lipophilicity of the neutral molecule, affecting solubility, permeability, and plasma protein binding.[12][13] A value of 0 suggests balanced solubility. |
| Topological Polar Surface Area (TPSA) | 41.6 Ų | Computational | Reflects the surface area of polar atoms, a key indicator of membrane permeability. |
| Hydrogen Bond Donors | 1 | Computational | Influences solubility and interactions with biological targets.[10][11] |
| Hydrogen Bond Acceptors | 2 | Computational | Affects aqueous solubility and target binding.[10][11] |
| Rotatable Bonds | 3 | Computational | A measure of molecular flexibility, which can impact target binding and bioavailability. |
| pKa (most basic) | ~6.8 | Computational | The imidazole nitrogen's basicity is crucial for understanding ionization state at physiological pH, which in turn affects solubility, permeability, and receptor interaction. |
Analysis against Lipinski's Rule of Five:
Based on these predicted values, 3-(1-methyl-1H-imidazol-5-yl)propan-1-ol adheres to Lipinski's Rule of Five, suggesting a favorable profile for oral bioavailability:
This initial assessment positions the molecule as a promising candidate for further experimental investigation.
Experimental Determination of Physicochemical Properties: A Methodological Guide
The following sections provide detailed, step-by-step protocols for the experimental determination of the key physicochemical properties of 3-(1-methyl-1H-imidazol-5-yl)propan-1-ol. The causality behind the selection of these methods is rooted in their robustness, reproducibility, and relevance to the drug development process.
Determination of Acid Dissociation Constant (pKa)
The pKa value is critical as it dictates the ionization state of the imidazole ring at different pH values, which profoundly impacts solubility, lipophilicity, and interaction with biological targets.[14]
Chosen Method: Potentiometric Titration
This is a gold-standard, direct method for pKa determination.[14]
Experimental Protocol: Potentiometric pKa Determination
Objective: To determine the pKa of the imidazole nitrogen in 3-(1-methyl-1H-imidazol-5-yl)propan-1-ol.
Apparatus:
-
Calibrated pH meter with a combination glass electrode
-
Autotitrator or manual burette (Class A)
-
Magnetic stirrer and stir bar
-
Temperature probe
-
Jacketed titration vessel connected to a water bath
Reagents:
-
3-(1-methyl-1H-imidazol-5-yl)propan-1-ol (high purity)
-
Standardized 0.1 M Hydrochloric Acid (HCl)
-
Standardized 0.1 M Potassium Hydroxide (KOH)
-
Degassed, deionized water
-
Potassium Chloride (KCl) for maintaining ionic strength
Procedure:
-
Sample Preparation: Accurately weigh approximately 10-20 mg of the compound and dissolve it in a known volume (e.g., 50 mL) of deionized water containing a background electrolyte (e.g., 0.15 M KCl) to maintain constant ionic strength.
-
Initial pH Adjustment: If necessary, adjust the initial pH of the solution to the acidic range (e.g., pH 2) with a small volume of 0.1 M HCl to ensure the imidazole nitrogen is fully protonated.
-
Titration: Titrate the solution with standardized 0.1 M KOH at a constant, slow rate. Record the pH and the volume of titrant added at regular intervals. Ensure the solution is continuously stirred and maintained at a constant temperature (e.g., 25°C).
-
Data Analysis: Plot the pH of the solution as a function of the volume of KOH added. The pKa is determined from the inflection point of the resulting sigmoid curve.[15] Specifically, the pKa is the pH at which half of the compound is in its protonated form and half is in its neutral form (the half-equivalence point).
-
Replicates: Perform the titration in triplicate to ensure reproducibility.
Causality of Experimental Choices:
-
Potentiometric Titration: This method directly measures the change in proton concentration, providing a highly accurate pKa value.
-
Constant Ionic Strength: The use of KCl minimizes changes in the activity coefficients of the ions in solution, leading to a more accurate thermodynamic pKa.[14]
-
Degassed Water: Prevents the dissolution of atmospheric CO₂, which can form carbonic acid and interfere with the titration of a basic compound.
-
Temperature Control: The pKa is temperature-dependent; maintaining a constant temperature is crucial for obtaining a reproducible value.
Determination of the Partition Coefficient (LogP) and Distribution Coefficient (LogD)
LogP measures the lipophilicity of the neutral form of a molecule, while LogD measures it at a specific pH, accounting for both neutral and ionized species.[13] Both are critical for predicting membrane permeability and in vivo distribution.[2]
Chosen Method: Shake-Flask Method
This is the traditional and most reliable method for LogP determination, often considered the "gold standard".[16]
Experimental Protocol: Shake-Flask LogP/LogD Determination
Objective: To determine the n-octanol/water partition coefficient (LogP) and distribution coefficient at pH 7.4 (LogD₇.₄) of 3-(1-methyl-1H-imidazol-5-yl)propan-1-ol.
Apparatus:
-
Separatory funnels or glass vials with PTFE-lined caps
-
Mechanical shaker or vortex mixer
-
Centrifuge
-
UV-Vis spectrophotometer or HPLC system for concentration analysis
Reagents:
-
3-(1-methyl-1H-imidazol-5-yl)propan-1-ol
-
n-Octanol (pre-saturated with water or buffer)
-
Water (pre-saturated with n-octanol)
-
Phosphate-buffered saline (PBS), pH 7.4 (pre-saturated with n-octanol)
Procedure:
-
Phase Preparation: Pre-saturate the n-octanol with water (or PBS for LogD) and the aqueous phase with n-octanol by vigorously mixing them for 24 hours and then allowing the phases to separate.
-
Sample Preparation: Prepare a stock solution of the compound in the aqueous phase at a known concentration.
-
Partitioning: In a separatory funnel, combine a known volume of the aqueous stock solution with an equal volume of the pre-saturated n-octanol.
-
Equilibration: Shake the funnel vigorously for a set period (e.g., 1-2 hours) to allow for complete partitioning of the compound between the two phases.
-
Phase Separation: Allow the phases to separate completely. Centrifugation can be used to ensure a clean separation.
-
Concentration Analysis: Carefully remove an aliquot from the aqueous phase and determine the concentration of the compound using a suitable analytical method (e.g., UV-Vis spectrophotometry at the λmax of the compound or HPLC).
-
Calculation:
-
The concentration in the octanol phase is determined by mass balance: [Octanol] = (Initial [Aqueous] - Final [Aqueous]).
-
The partition coefficient, P, is calculated as: P = [Octanol] / [Aqueous].
-
LogP (or LogD) is the base-10 logarithm of P.
-
-
Replicates: Perform the experiment in triplicate.
Causality of Experimental Choices:
-
Shake-Flask Method: It is a direct measurement of partitioning and is highly accurate when performed correctly.[16]
-
Pre-saturation of Solvents: This is a critical step to ensure that the volumes of the two phases do not change during the experiment due to mutual solubility, which would affect the final concentration measurements.
-
pH 7.4 for LogD: This pH is chosen to mimic physiological conditions in the blood and extracellular fluid, providing a more relevant measure of lipophilicity in a biological context.[13]
Determination of Aqueous Solubility
Aqueous solubility is a fundamental property that affects a drug's absorption and bioavailability.[17] Poor solubility is a major hurdle in drug development.[18]
Chosen Method: Thermodynamic (Shake-Flask) Solubility
This method determines the equilibrium solubility, which is the most relevant measure for understanding the behavior of a compound in vivo.[17][19]
Experimental Protocol: Thermodynamic Aqueous Solubility
Objective: To determine the equilibrium aqueous solubility of 3-(1-methyl-1H-imidazol-5-yl)propan-1-ol.
Apparatus:
-
Glass vials with screw caps
-
Orbital shaker or rotator in a temperature-controlled environment
-
Centrifuge or filtration apparatus (e.g., with 0.22 µm PVDF filters)
-
Analytical balance
-
HPLC or UV-Vis spectrophotometer
Reagents:
-
3-(1-methyl-1H-imidazol-5-yl)propan-1-ol (solid)
-
Purified water
-
Relevant buffers (e.g., pH 7.4 PBS)
Procedure:
-
Sample Preparation: Add an excess amount of the solid compound to a known volume of the aqueous medium (water or buffer) in a glass vial. The presence of undissolved solid at the end of the experiment is crucial.
-
Equilibration: Tightly cap the vials and place them in a shaker at a constant temperature (e.g., 25°C or 37°C) for an extended period (typically 24-72 hours) to ensure equilibrium is reached.
-
Phase Separation: After equilibration, remove the vials and allow any undissolved solid to settle. Separate the saturated solution from the excess solid by centrifugation followed by careful removal of the supernatant, or by filtering the solution.
-
Sample Analysis: Prepare a series of dilutions of the saturated solution and analyze the concentration of the dissolved compound using a validated analytical method (e.g., HPLC with a standard curve).
-
Solid-State Analysis: It is good practice to analyze the remaining solid (e.g., by XRPD) to ensure that the compound has not undergone any phase changes or degradation during the experiment.
-
Replicates: Perform the experiment in triplicate.
Causality of Experimental Choices:
-
Thermodynamic Method: This approach ensures that the measured solubility represents a true equilibrium state, providing a more accurate and relevant value than kinetic solubility methods.[17]
-
Use of Excess Solid: This guarantees that the solution is saturated at equilibrium.
-
Extended Equilibration Time: Allows sufficient time for the dissolution process to reach a steady state.
-
Careful Phase Separation: Filtration or centrifugation is essential to remove any undissolved solid particles that would lead to an overestimation of solubility.[19]
Visualizing Experimental Workflows
The following diagrams, generated using Graphviz, illustrate the logical flow of the described experimental protocols.
Caption: Shake-flask method for LogP/LogD determination.
Caption: Thermodynamic solubility determination workflow.
Conclusion and Future Directions
While experimental data for 3-(1-methyl-1H-imidazol-5-yl)propan-1-ol is currently scarce, this guide provides a robust framework for its comprehensive physicochemical characterization. The in silico predictions suggest that this compound possesses drug-like properties, making it a worthy candidate for further investigation. The detailed experimental protocols outlined herein offer a clear path for researchers to generate high-quality, reliable data on its pKa, lipophilicity, and solubility.
The successful execution of these experiments will not only fill the existing data void but also provide the critical information needed to make informed decisions in the drug discovery and development process. This includes guiding formulation strategies, interpreting in vitro and in vivo results, and ultimately, assessing the therapeutic potential of this promising imidazole derivative.
References
- Lipinski's rule of five. (n.d.). In Wikipedia.
- Zenovel. (2025, August 12). Lipinski's Rule of 5 in Modern Drug Discovery.
- Quora. (2021, May 17). What is Lipinski's rule of 5?
- Deeb, O., & Babič, S. (2010). Development of Methods for the Determination of pKa Values. Trends in Analytical Chemistry, 26(11), 1043–1061.
- Grilc, M., Slanina, K., & Zidar, J. (2012). Experimental Determination of pKa Values by Use of NMR Chemical Shifts, Revisited. Journal of Chemical Education, 89(9), 1166–1169.
- Sygnature Discovery. (2024, March 6). Balancing Act: Optimizing Physicochemical Properties for Successful Drug Discovery.
- Fiveable. (2025, August 15). 4.5 Physicochemical properties. Medicinal Chemistry.
- Droge, S. T. J., & Goss, K.-U. (2013). Determining the water solubility of difficult-to-test substances: A tutorial review. Chemosphere, 93(10), 2239–2247.
- TIU Lecture Notes. (2023, November 28). Lipinski rule of five.
- Encyclopedia.pub. (2022, August 25). Methods for Determination of Lipophilicity.
- Apostolov, S., & Vastag, G. (2020). Lipinski's rule of five, famous extensions and famous exceptions. Chemia Naissensis, 3(1), 171–177.
- Sharma, P., & Kumar, A. (2015). Importance of Physicochemical Properties In Drug Discovery. International Journal of Pharmaceutical Sciences and Research, 6(2), 523–529.
- Kypreos, K. E., & Ziros, P. G. (2007). The impact of physicochemical and molecular properties in drug design: navigation in the "drug-like" chemical space. Expert Opinion on Drug Discovery, 2(4), 501–513.
- ACD/Labs. (n.d.). An Introduction to the Acid Dissociation Constant (pKa).
- Sygnature Discovery. (n.d.). Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic.
- Hughes, J. D., Blagg, J., Price, D. A., Bailey, S., DeCrescenzo, G. A., Devraj, R. V., ... & Waring, M. J. (2011). Improving Drug Candidates by Design: A Focus on Physicochemical Properties As a Means of Improving Compound Disposition and Safety. Chemical Research in Toxicology, 24(8), 1255–1267.
- ACD/Labs. (n.d.). LogP—Making Sense of the Value.
- Liu, K., & Mobley, D. L. (2023). Development and Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. Journal of Chemical Information and Modeling, 63(6), 1761–1771.
- Sai Life Sciences. (n.d.). Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development.
- PubChem. (n.d.). 3-(1-methyl-1h-imidazol-5-yl)propan-1-ol.
Sources
- 1. PubChemLite - 3-(1-methyl-1h-imidazol-5-yl)propan-1-ol (C7H12N2O) [pubchemlite.lcsb.uni.lu]
- 2. Balancing Act: Optimizing Physicochemical Properties for Successful Drug Discovery - PharmaFeatures [pharmafeatures.com]
- 3. fiveable.me [fiveable.me]
- 4. Importance of Physicochemical Properties In Drug Discovery. (Review Article) | RA Journal of Applied Research [rajournals.in]
- 5. The impact of physicochemical and molecular properties in drug design: navigation in the "drug-like" chemical space - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Lipinski's rule of five - Wikipedia [en.wikipedia.org]
- 8. Lipinski’s Rule of 5 in Modern Drug Discovery | Zenovel [zenovel.com]
- 9. quora.com [quora.com]
- 10. lecture-notes.tiu.edu.iq [lecture-notes.tiu.edu.iq]
- 11. pmf.ni.ac.rs [pmf.ni.ac.rs]
- 12. acdlabs.com [acdlabs.com]
- 13. Understanding Lipinski’s Rule of 5 and the Role of LogP Value in Drug Design and Development | [sailife.com]
- 14. acdlabs.com [acdlabs.com]
- 15. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
- 16. encyclopedia.pub [encyclopedia.pub]
- 17. sygnaturediscovery.com [sygnaturediscovery.com]
- 18. pubs.acs.org [pubs.acs.org]
- 19. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
